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Introduction to Dicaprylyl Carbonate

Dicaprylyl Carbonate is a fast-spreading, non-greasy emollient that imparts a velvety, dry feel
to cosmetic formulations.[1][2][3] It is a diester of carbonic acid and caprylyl alcohol, valued for
its ability to improve the sensory profile of skincare products.[1] Due to its excellent safety
profile and pleasant skin feel, it is a suitable candidate for inclusion in formulations designed for
sensitive and pediatric skin.[4][5] The Cosmetic Ingredient Review (CIR) Expert Panel has
concluded that dicaprylyl carbonate is safe as used in cosmetic products when formulated to
be non-irritating.

Key Attributes:

Lightweight & Non-Greasy: Provides a smooth application without an oily residue.[1][4]

Fast-Spreading: Enhances the spreadability of formulations across the skin.[1][2]

Good Compatibility: Suitable for various skin types, including sensitive, oily, and acne-prone
skin.[4][5]

Non-Comedogenic: Does not clog pores.[5]
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 Silicone Alternative: Often used as a plant-based substitute for silicones.[2][3]

Application in Pediatric and Sensitive Skin
Formulations

Dicaprylyl Carbonate's gentle nature and favorable sensory characteristics make it an
excellent choice for products intended for delicate skin. Its primary function in these
formulations is to act as an emollient, helping to maintain the skin's moisture barrier and
improve texture. It is found in various baby care products, including lotions and creams.[2]

Quantitative Data on Formulation Performance

While specific clinical data for Dicaprylyl Carbonate as a standalone ingredient on pediatric or
sensitive skin is limited in publicly available literature, the following tables represent typical data
that could be generated from clinical testing of a finished formulation containing Dicaprylyl
Carbonate. These tables are illustrative and based on the expected performance of a well-
formulated emollient cream.

Table 1: Skin Hydration and Transepidermal Water Loss (TEWL) in Adults with Sensitive Skin

Formulation with 5%
Placebo (Change from

Time Point Dicaprylyl Carbonate .
. Baseline)

(Change from Baseline)

Skin Hydration (Corneometer

Units)

2 Hours +25% +5%

4 Hours +20% +2%

8 Hours +15% 0%

TEWL (g/m2/h)

2 Hours -15% -2%

4 Hours -12% 0%

8 Hours -10% +1%
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Table 2: Pediatric Skin Tolerability under Dermatological Control (4-Week Study)

Formulation with 5% Dicaprylyl

Parameter

Carbonate
Erythema (Redness) Score No significant increase from baseline
Dryness Score Significant decrease from baseline (p < 0.05)
Parental Assessment of Skin Softness 95% reported improvement
Adverse Events None reported

Experimental Protocols
Protocol for Human Repeat Insult Patch Test (HRIPT) on
Sensitive Skin

Objective: To assess the potential of a formulation containing Dicaprylyl Carbonate to cause
irritation or allergic contact sensitization on a panel of subjects with self-perceived sensitive
skin.

Methodology:

o Panel Recruitment: Recruit a panel of 50-100 subjects (males and females, aged 18-65) who
self-identify as having sensitive skin. A dermatologist confirms skin suitability.[6]

 Induction Phase:
o Apply approximately 0.2g of the test formulation to a semi-occlusive patch.[6]

o Apply the patch to the same site on the subject's back for 9 consecutive 24-hour periods, 3

times a week for 3 weeks.[7][8]

o After each 24-hour application, the patch is removed, and the site is graded for any
reactions (erythema, edema) by a trained technician.[6]

» Rest Phase: A 2-week rest period follows the induction phase, during which no patches are
applied.[7]
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e Challenge Phase:
o Apply a new patch with the test formulation to a previously untreated site on the back.[7]
o The patch is removed after 24 hours.
o The site is graded for reactions at 24, 48, and 72 hours post-application.[7]

Scoring Scale for Skin Reactions:

Score Description

0 No visible reaction

+ Faint, non-confluent erythema
1 Mild, confluent erythema

Moderate erythema, possibly with mild edema

or papules

Strong erythema, with edema, papules, or

vesicles

Interpretation: The absence of reactions during the challenge phase indicates that the product
IS not a sensitizer. Minimal, transient reactions during the induction phase are noted as
potential irritation.

Diagram: HRIPT Workflow

Induction Phase (3 Weeks) Rest Phase (2 Weeks) Challenge Phase

Patch Application 1 H Grading H Patch Application 2 }—» Grading }—» Patch Application 9 }—» Grading }—b{ No Patching }—» Challenge Patch Application }—» Grading at 24h }—»

Grading at 48h H Grading at 72h

Click to download full resolution via product page

HRIPT experimental workflow.
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Protocol for In-Use Pediatric Skin Tolerability Study

Objective: To evaluate the skin tolerability of a formulation containing Dicaprylyl Carbonate
under normal use conditions in a pediatric population.

Methodology:

e Subject Recruitment: Recruit 30 healthy infants and toddlers (aged 6 months to 3 years) with
normal to dry skin.

e Study Duration: 4 weeks.

e Procedure:

[¢]

Parents/guardians are provided with the test product and instructions for use (e.qg., apply
twice daily to the body).

o A baseline dermatological assessment of the child's skin is performed by a pediatrician or
dermatologist.

o Follow-up assessments are conducted at weeks 2 and 4.
o Skin condition is evaluated for erythema, dryness, and any signs of irritation.

o Parents/guardians complete a questionnaire at the end of the study regarding their
perception of the product's performance and gentleness.

Data Collection:
o Dermatological scoring of skin parameters.

 Instrumental measurements of skin hydration (Corneometer) and TEWL (Tewameter) can be
included.

o Parental satisfaction questionnaires.

Diagram: Pediatric In-Use Study Workflow
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Pediatric in-use tolerability study workflow.

Signaling Pathways and Mechanism of Action

Emollients like Dicaprylyl Carbonate primarily exert their beneficial effects on the skin through
physical mechanisms that support the skin barrier. A compromised skin barrier is a key feature
of sensitive skin and can lead to increased inflammation. While Dicaprylyl Carbonate is an
inert ingredient and not expected to have direct pharmacological effects on signaling pathways,
its role in improving barrier function can indirectly modulate inflammatory responses.

A dysfunctional skin barrier allows for increased penetration of irritants and allergens, which
can trigger keratinocytes to release pro-inflammatory cytokines such as IL-1q, IL-1(3, and TNF-
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a.[9][10] These cytokines can initiate an inflammatory cascade, leading to the symptoms of
irritated skin.

By forming a protective, semi-occlusive layer on the skin, emollients like Dicaprylyl Carbonate
help to reduce TEWL and prevent the entry of external triggers.[11] This stabilization of the skin
barrier can lead to a downstream reduction in the production of inflammatory mediators,
thereby soothing the skin. Studies have shown that the use of emollients can lead to a
decrease in circulating levels of inflammatory cytokines.[11][12][13]

Diagram: Emollient Effect on Skin Barrier and Inflammation
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Mechanism of emollient action on the skin barrier.

Conclusion

Dicaprylyl Carbonate is a well-tolerated, versatile emollient with a favorable safety and
sensory profile, making it a highly suitable ingredient for formulations intended for pediatric and
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sensitive skin. While direct clinical efficacy data on this specific ingredient is not extensively
published, its known properties as a fast-spreading, non-greasy emollient suggest it can
significantly contribute to the development of gentle, effective, and cosmetically elegant
skincare products for these consumer groups. The provided protocols offer a framework for the
clinical validation of such formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Dicaprylyl carbonate | Cosmetic Ingredients Guide [ci.guide]

e 2. ellemental.com [ellemental.com]

o 3. formulatorsampleshop.com [formulatorsampleshop.com]

e 4. blog-chemicals.ecsa.ch [blog-chemicals.ecsa.ch]

o 5. biotulin.com [biotulin.com]

e 6. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

e 7. Human Repeated Insult Patch Test | Eurofins CRL [eurofinsus.com]
o 8. ftp.cdc.gov [ftp.cdc.gov]

e 9. mdpi.com [mdpi.com]

e 10. Cytokinocytes: the diverse contribution of keratinocytes to immune responses in skin -
PMC [pmc.ncbi.nim.nih.gov]

e 11. karger.com [karger.com]

» 12. Topical applications of an emollient reduce circulating pro-inflammatory cytokine levels in
chronically aged humans: a pilot clinical study - PubMed [pubmed.ncbi.nim.nih.gov]

» 13. Topical Applications of an Emollient Reduce Circulating Pro-Inflammatory Cytokine
Levels in Chronically Aged Humans: A Pilot Clinical Study - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: Dicaprylyl Carbonate
in Pediatric and Sensitive Skin Formulations]. BenchChem, [2025]. [Online PDF]. Available

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b157004?utm_src=pdf-custom-synthesis
https://ci.guide/organic-compounds/dicaprylyl-carbonate
https://www.ellemental.com/dicaprylyl-carbonate
https://www.formulatorsampleshop.com/products/dicaprylyl-carbonate
https://blog-chemicals.ecsa.ch/en/ecsa-chemicals/dicaprylyl-carbonate-a-key-ingredient-for-lightweight-textures
https://biotulin.com/blogs/ingredient-dictionary/dicapryly-carbonate
https://cdnmedia.eurofins.com/apac/media/601381/hript.pdf
https://www.eurofinsus.com/crlresearchlabs/services/safety-clinical-trials/human-repeated-insult-patch-test/
https://ftp.cdc.gov/pub/Documents/OEL/06.%20Dotson/References/Basketter_2009_Cutan%20Ocular%20Toxicol.pdf
https://www.mdpi.com/1422-0067/21/22/8790
https://pmc.ncbi.nlm.nih.gov/articles/PMC7605526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7605526/
https://karger.com/spp/article/36/4/174/863006/The-Skin-Barrier-and-Moisturization-Function
https://pubmed.ncbi.nlm.nih.gov/30835878/
https://pubmed.ncbi.nlm.nih.gov/30835878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6728229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6728229/
https://www.benchchem.com/product/b157004#utilization-of-dicaprylyl-carbonate-in-pediatric-or-sensitive-skin-formulations
https://www.benchchem.com/product/b157004#utilization-of-dicaprylyl-carbonate-in-pediatric-or-sensitive-skin-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

at: [https://lwww.benchchem.com/product/b157004#utilization-of-dicaprylyl-carbonate-in-
pediatric-or-sensitive-skin-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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